Cas no 19688-06-3 (Methanone, phenyl(3-phenyl-4-isoxazolyl)-)

• Product Name: Methanone, phenyl(3-phenyl-4-isoxazolyl)-
• CAS No: 19688-06-3
• MF: C₁₆H₁₁NO₂
• MW: 249.264044046402
• CID: 1388591
• PubChem ID: 12708134
• Update Time: 2025-04-20

Methanone, phenyl(3-phenyl-4-isoxazolyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone, phenyl(3-phenyl-4-isoxazolyl)-
• phenyl-(3-phenyl-1,2-oxazol-4-yl)methanone
• DTXSID10507570
• 19688-06-3
• Phenyl(3-phenyl-1,2-oxazol-4-yl)methanone
• SCHEMBL14948995

• Inchi： 1S/C16H11NO2/c18-16(13-9-5-2-6-10-13)14-11-19-17-15(14)12-7-3-1-4-8-12/h1-11H
• InChI Key： NLJUMWJFCPSUKC-UHFFFAOYSA-N
• SMILES： O1C=C(C(C2C=CC=CC=2)=O)C(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 249.07903
• Monoisotopic Mass: 249.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.1